1-[[(2-Methyl-3-furanyl)-oxomethyl]amino]-3-[2-(trifluoromethyl)phenyl]thiourea

• Molecular Formula: C14H12F3N3O2S
• Molecular Weight: 343.33 g/mol
• IUPAC Name: 1-[(2-methylfuran-3-carbonyl)amino]-3-[2-(trifluoromethyl)phenyl]thiourea
• InChI: InChI=1S/C14H12F3N3O2S/c1-8-9(6-7-22-8)12(21)19-20-13(23)18-11-5-3-2-4-10(11)14(15,16)17/h2-7H,1H3,(H,19,21)(H2,18,20,23)
• InChI Key: XGWRGERYNMLWMC-UHFFFAOYSA-N
• SMILES: CC1=C(C=CO1)C(=O)NNC(=S)NC2=CC=CC=C2C(F)(F)F

Description

1-[[(2-methyl-3-furanyl)-oxomethyl]amino]-3-[2-(trifluoromethyl)phenyl]thiourea is a member of (trifluoromethyl)benzenes.

Scientific Research Applications

Spectral and Structural Studies

• Furan derivatives of phenylthiourea, including compounds similar to the one , have been extensively analyzed through spectral studies, quantum-chemical calculations, and X-ray diffraction . These studies provide insights into their molecular and crystal structures, highlighting strong intramolecular hydrogen bonds and a variety of intermolecular interactions. This research is foundational for understanding the chemical properties and potential applications of these compounds (Hritzová et al., 2005).

Potential Therapeutic Applications

• Thiourea derivatives have shown promise in therapeutic applications . One study synthesized a series of thiourea derivatives and evaluated their activities against intestinal nematodes, suggesting their potential as lead compounds for anti-intestinal nematode treatment (Duan et al., 2010).

Material Synthesis and Characterization

• Thiourea derivatives have been used in the synthesis of new classes of compounds . This includes the preparation of rhenium(V) oxo complexes with thiol-amide-thiourea ligands, highlighting the versatility of thiourea derivatives in synthesizing complex materials (Lipowska et al., 1996).

Catalysis and Reaction Mechanisms

• Bifunctional thioureas have been developed for catalysis in organic chemistry . For example, they have been used to catalyze asymmetric Michael reactions, demonstrating the utility of thiourea derivatives in facilitating stereoselective chemical transformations (Okino et al., 2005).

Chemical Behavior and Interaction Studies

• Studies on thiourea derivatives include understanding their chemical behavior and interactions . For instance, research on non-racemic atropisomeric thioureas as neutral enantioselective anion receptors has provided insights into their binding properties and potential applications in catalysis and receptor chemistry (Roussel et al., 2006).